7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C23H18Br2N2O
• Molecular Weight: 498.2 g/mol
• IUPAC Name: 7,9-dibromo-5-(4-methylphenyl)-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C23H18Br2N2O/c1-14-7-9-16(10-8-14)23-27-21(13-20(26-27)15-5-3-2-4-6-15)18-11-17(24)12-19(25)22(18)28-23/h2-12,21,23H,13H2,1H3
• InChI Key: ZDKKUUHBMUXPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=CC=C4)C5=C(O2)C(=CC(=C5)Br)Br

Description

7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a tricyclic heterocyclic compound characterized by a pyrazolo[1,5-c][1,3]benzoxazine core. This structure features bromine atoms at positions 7 and 9, a 4-methylphenyl group at position 5, and a phenyl group at position 2. The bromine substituents enhance electron-withdrawing properties and steric bulk, which may influence reactivity, binding affinity, and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine typically involves multi-step organic reactions. One common method includes the bromination of a precursor compound followed by cyclization to form the benzoxazine ring. The reaction conditions often require the use of solvents such as dichloromethane or chloroform, and catalysts like Lewis acids to facilitate the bromination and cyclization processes .

Industrial Production Methods

This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle the bromine reagents and other hazardous chemicals involved .

Chemical Reactions Analysis

Types of Reactions

7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can remove bromine atoms or reduce other functional groups.

Substitution: The bromine atoms can be substituted with other groups such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or Grignard reagents (RMgX).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while substitution could result in a variety of derivatives with different substituents replacing the bromine atoms .

Scientific Research Applications

7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including its role as a lead compound in drug discovery.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that involve binding to these targets and modulating their activity. For example, it might inhibit an enzyme’s function or activate a receptor, leading to downstream effects that result in its observed biological activity .

Comparison with Similar Compounds

Table 1: Halogenation and Substituent Effects

Compound	Substituents (Position)	Molecular Weight (g/mol)	Key Properties
Target Compound	Br (7,9), 4-MePh (5), Ph (2)	539.24	High steric bulk, strong electron withdrawal
7,9-Dichloro-5-(4-F-Ph)-2-Ph	Cl (7,9), 4-F-Ph (5), Ph (2)	413.27	Lower steric hindrance, moderate polarity
7,9-DiCl-5-(2-MeO-Ph)-2-Ph	Cl (7,9), 2-MeO-Ph (5), Ph (2)	444.30	Enhanced hydrophilicity, reduced logP

Substituent Position and Bioactivity

Para-Substituted Phenyl Groups

• 5-(4-tert-Butylphenyl) Derivative (C₂₆H₂₄Br₂N₂O, MW 540.29):
  The bulky tert-butyl group increases hydrophobicity (logP ~5.2), favoring interactions with lipophilic enzyme pockets. However, steric effects may reduce binding efficiency compared to the target compound’s 4-methylphenyl group .

Heteroaryl Modifications

• 2-(Thiophen-2-yl) Derivative (C₂₀H₁₃Br₂ClN₂OS, MW 524.66):
  Replacing phenyl with thiophene at position 2 introduces sulfur-mediated interactions, which may enhance binding to metalloenzymes but reduce stability under oxidative conditions .

Crystallographic and Stability Data

Single-crystal X-ray analysis of a related compound (4-[(5R,10bR)-2-methyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazin-5-yl]benzoic acid) reveals a triclinic crystal system (space group P1) with intermolecular hydrogen bonds stabilizing the structure. The target compound’s bromine atoms are expected to enhance packing density, increasing melting points compared to chloro analogs .

Biological Activity

7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a complex organic compound belonging to the class of benzoxazines. Its unique structural features and potential biological activities make it a subject of interest in medicinal chemistry and pharmacology. This article explores its synthesis, biological activity, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of 7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is $C_{22}H_{15}Br_2N_2O$ with a molecular weight of 518.6 g/mol. The compound features bromine and phenyl groups that contribute to its reactivity and biological activity.

Property	Value
Molecular Formula	C22H15Br2N2O
Molecular Weight	518.6 g/mol
IUPAC Name	7,9-dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
InChI Key	JUCKGAJXPDNIAO-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The general synthetic route includes the formation of the pyrazole ring through the reaction of appropriate hydrazines with 1,3-diketones under acidic or basic conditions. Subsequent cyclization with phenols or anilines forms the benzoxazine ring. Optimization of these synthetic routes is crucial for achieving high yield and purity.

Biological Activity

Recent studies have highlighted several biological activities associated with 7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine:

Antimicrobial Activity : The compound has shown promising results against various microbial strains. In vitro assays indicate significant inhibition of bacterial growth at specific concentrations.

Anticancer Properties : Research indicates that this compound may exhibit cytotoxic effects against different cancer cell lines. Mechanistic studies suggest that it may induce apoptosis through the modulation of specific signaling pathways.

Enzyme Inhibition : The compound has been investigated for its potential as an inhibitor of protoporphyrinogen IX oxidase (PPO), which is a target for herbicide discovery. Its selectivity towards plant PPO over human PPO suggests potential applications in agricultural chemistry.

Case Studies

A recent study evaluated the biological activity of various benzoxazine derivatives including our compound of interest. The results demonstrated:

• Broad-Spectrum Antimicrobial Activity : At a concentration of 50 µg/mL, 7,9-Dibromo-5-(4-methylphenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine inhibited the growth of Gram-positive and Gram-negative bacteria.
• Cytotoxicity Against Cancer Cells : In assays against MCF-7 (breast cancer) and HeLa (cervical cancer) cell lines, the compound exhibited IC50 values of 20 µM and 15 µM respectively.

The mechanism through which this compound exerts its biological effects is still under investigation. However, preliminary findings suggest:

• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways.
• DNA Interaction : The compound may interact with DNA or RNA structures leading to altered gene expression.